N-(1-Cyanocyclopropyl)-2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(1-cyanocyclopropyl)-2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C12H11N3O3/c13-7-12(1-2-12)15-11(16)8-5-9-10(6-14-8)18-4-3-17-9/h5-6H,1-4H2,(H,15,16)
• InChI Key: FWJZEVHCEUXVQU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)NC(=O)C2=NC=C3C(=C2)OCCO3
• Molecular Formula: C12H11N3O3
• Molecular Weight: 245.23 g/mol

Description

N-(1-Cyanocyclopropyl)-2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxamide, commonly known as CPCCOEt, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in neuroscience research. CPCCOEt is a selective antagonist for metabotropic glutamate receptor subtype 1 (mGluR1), which makes it a valuable tool for investigating the role of mGluR1 in various physiological and pathological processes.

Mechanism of Action

CPCCOEt acts as a selective antagonist for N-(1-Cyanocyclopropyl)-2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxamide, which means that it binds to the receptor and prevents its activation by glutamate. This, in turn, leads to a decrease in the activity of downstream signaling pathways that are involved in various physiological and pathological processes.
Biochemical and Physiological Effects:
CPCCOEt has been shown to have a number of biochemical and physiological effects, including the inhibition of glutamate-induced calcium mobilization and the reduction of synaptic transmission in various brain regions. CPCCOEt has also been shown to have neuroprotective effects in animal models of neurological disorders, suggesting that it may have therapeutic potential for these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPCCOEt in lab experiments is its high selectivity for N-(1-Cyanocyclopropyl)-2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxamide, which makes it a valuable tool for investigating the role of this receptor in various physiological and pathological processes. However, one limitation of using CPCCOEt is that it may not be effective in all experimental models, as the effects of N-(1-Cyanocyclopropyl)-2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxamide inhibition may vary depending on the specific system being studied.

Future Directions

There are several future directions for research involving CPCCOEt. One area of interest is the development of more selective and potent N-(1-Cyanocyclopropyl)-2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxamide antagonists, which could have even greater therapeutic potential for neurological disorders. Another area of interest is the investigation of the role of N-(1-Cyanocyclopropyl)-2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxamide in other physiological and pathological processes, such as pain, addiction, and mood disorders. Finally, the use of CPCCOEt in combination with other drugs or therapies could also be explored as a potential treatment option for neurological disorders.

Synthesis Methods

CPCCOEt can be synthesized using a multistep process that involves the reaction of 2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid with cyanogen bromide and cyclopropylamine. The resulting product is then treated with ethanol to obtain CPCCOEt in high yield and purity.

Scientific Research Applications

CPCCOEt has been extensively used in scientific research to investigate the role of N-(1-Cyanocyclopropyl)-2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxamide in various physiological and pathological processes. Studies have shown that N-(1-Cyanocyclopropyl)-2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxamide plays a crucial role in synaptic plasticity, learning, and memory, as well as in the development and progression of various neurological disorders such as Parkinson's disease, Alzheimer's disease, and epilepsy.